1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane

• IUPAC Name: 1-cyclopropylsulfonyl-4-[[4-(trifluoromethoxy)phenyl]methyl]-1,4-diazepane
• InChI: InChI=1S/C16H21F3N2O3S/c17-16(18,19)24-14-4-2-13(3-5-14)12-20-8-1-9-21(11-10-20)25(22,23)15-6-7-15/h2-5,15H,1,6-12H2
• InChI Key: ARGQJGWOZQDWJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H21F3N2O3S
• Molecular Weight: 378.4 g/mol

Description

1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane, also known as CPDD, is a cyclic organic compound that has been used as a reagent in various synthetic organic reactions. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other compounds. CPDD is a versatile compound with a range of applications in the laboratory and in industrial settings.

Mechanism of Action

The mechanism of action of 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane is not fully understood. However, it is believed to act as a Lewis acid catalyst in the formation of covalent bonds between organic molecules. It has also been suggested that this compound may act as a proton donor in the formation of covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been suggested that this compound may be able to modulate the activity of enzymes and other proteins. In addition, this compound may be able to interact with cellular components such as DNA and RNA.

Advantages and Limitations for Lab Experiments

1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane has several advantages for use in lab experiments. It is a versatile compound that can be used as a reagent in a variety of synthetic organic reactions. It is also a relatively inexpensive reagent, and can be stored for extended periods of time without degradation. However, this compound is a highly reactive compound, and must be handled with caution. In addition, this compound is a toxic compound, and should not be inhaled or ingested.

Future Directions

The potential future directions for 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane are numerous. This compound could be used to synthesize a variety of new compounds, such as peptides, proteins, and other organic molecules. It could also be used to develop new catalysts for organic synthesis. In addition, this compound could be used to study the biochemical and physiological effects of organic compounds on living organisms. Finally, this compound could be used to develop new methods for the synthesis of pharmaceuticals, agrochemicals, and other compounds.

Synthesis Methods

1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane can be synthesized from the reaction of 4-trifluoromethoxybenzaldehyde with 1-cyclopropanesulfonyl-4-piperidine in the presence of a base. The reaction is carried out in anhydrous dimethylformamide at room temperature. The reaction is complete within 2-3 hours, and yields up to 95% of the desired product.

Scientific Research Applications

1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethoxy)phenyl]methyl}-1,4-diazepane has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has also been used as a catalyst in the synthesis of peptides and proteins. In addition, this compound has been used in the synthesis of organic compounds such as amino acids, carbohydrates, and nucleotides.